Cas no 1235049-39-4 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide
• CAS No: 1235049-39-4
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 6606533
• PubChem ID: 49738448
• Update Time: 2025-05-21

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide
• F5958-0047
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-ethoxybenzenesulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-ethoxybenzenesulfonamide
• 1235049-39-4
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-ethoxybenzene-1-sulfonamide
• AKOS024528432

• Inchi： 1S/C15H21N3O3S/c1-4-21-14-7-5-6-8-15(14)22(19,20)16-9-10-18-13(3)11-12(2)17-18/h5-8,11,16H,4,9-10H2,1-3H3
• InChI Key： NYQXCFOXAOAYPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OCC)(NCCN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 323.13
• Monoisotopic Mass: 323.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2
• XLogP3: 2

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide

N-2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2-Ethoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxybenzene-1-sulfonamide, identified by the CAS number 1235049-39-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, a sulfonamide group, and an ethoxy substituent. These structural features contribute to its distinct chemical properties and reactivity.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element in this compound. Pyrazole derivatives are known for their stability and versatility in organic synthesis. The presence of two methyl groups on the pyrazole ring further enhances its chemical stability and provides additional sites for potential functionalization. This makes the compound an attractive candidate for use in drug design and materials science.

The sulfonamide group, another critical component of this molecule, is known for its ability to form strong hydrogen bonds. This property is highly valuable in pharmaceutical applications, as it can influence the bioavailability and efficacy of drugs. The sulfonamide group also contributes to the compound's solubility in polar solvents, making it suitable for various chemical reactions and formulations.

The ethoxy group attached to the benzene ring introduces electron-donating effects, which can influence the electronic properties of the molecule. This substitution pattern can modulate the reactivity of the compound in different chemical environments, making it versatile for use in various synthetic pathways.

Recent studies have explored the potential of this compound in drug development, particularly in the design of kinase inhibitors and other therapeutic agents. Researchers have found that the unique combination of structural elements in this molecule allows for precise targeting of specific biological pathways. For instance, the pyrazole ring has been shown to interact with certain protein domains, while the sulfonamide group enhances binding affinity through hydrogen bonding.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. Its stability and reactivity make it a promising candidate for use in the synthesis of advanced materials, such as polymers and coatings. The ethoxy group's influence on the molecule's solubility and compatibility with different substrates has been a focal point of recent research.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

Understanding the physical properties of this compound is essential for its practical applications. Studies have shown that it has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands corresponding to transitions within the aromatic system, which can be useful for analytical purposes.

The biological activity of this compound has been extensively studied using various assays. It has demonstrated moderate inhibitory activity against several kinases, suggesting its potential as a lead compound in drug discovery programs. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity at therapeutic concentrations, which is a favorable attribute for pharmaceutical applications.

In conclusion, N-2-(3,5-dimethyl-1H-pyrazol-1-Yl)Ethyl-2-Ethoxybenzene-1-Sulfonamide (CAS No: 1235049-39-4) is a versatile organic molecule with significant potential across multiple fields. Its unique structure endows it with valuable chemical properties that make it suitable for use in drug development, materials science, and other advanced chemical applications. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in modern chemistry.